Cas no 6966-33-2 (2-hydroxy-2-methylundecanoic acid)

• Product Name: 2-hydroxy-2-methylundecanoic acid
• CAS No: 6966-33-2
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 973966
• PubChem ID: 227291
• Update Time: 2025-04-19

2-hydroxy-2-methylundecanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methylundecanoic acid
• 2-hydroxy-2-methyl-undecanoic acid
• 2-Hydroxy-2-methyl-undecansaeure
• C-Methyl-C-nonyl-glykolsaeure
• Methyl-n-nonyl-glykolsaeure
• DTXSID70280812
• NSC-18771
• NSC18771
• 6966-33-2

• Inchi： 1S/C12H24O3/c1-3-4-5-6-7-8-9-10-12(2,15)11(13)14/h15H,3-10H2,1-2H3,(H,13,14)
• InChI Key： PDCBURVZZNAAPE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CCCCCCCCC

Computed Properties

• Exact Mass: 216.17300
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.96270